Erythromycin A dihydrate

• Molecular Formula: C37H69NO14
• Molecular Weight: 751.9 g/mol
• InChI: InChI=1S/C37H67NO13.H2O/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(51-34-28(40)24(38(11)12)15-19(3)47-34)21(5)29(22(6)33(43)49-25)50-26-17-36(9,46-13)31(42)23(7)48-26;/h18-26,28-32,34,40-42,44-45H,14-17H2,1-13H3;1H2/t18?,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-;/m1./s1
• InChIKey: XGYMKYQKIUWFJD-RSFNCVRYSA-N

Erythromycin A Dihydrate Overview

Erythromycin A dihydrate is the stable, crystalline dihydrate form of the macrolide antibiotic erythromycin A [1]. It is the primary active component isolated from the fermentation of Saccharopolyspora erythraea (formerly Streptomyces erythreus) and serves as the principal bioactive entity in many erythromycin-based pharmaceuticals [1]. The compound is characterized by a 14-membered lactone ring and two appended sugar moieties, desosamine and cladinose [2]. In pharmacopeial standards, the total content of erythromycin A, B, and C in the bulk drug substance is specified to be not less than 85.0% and not more than 100.5%, calculated on an anhydrous basis [3]. Its specific rotation [α]D is specified between -71° and -78° [3].

Analytical Standard Macrolide reference for microbiological assays and bioanalytical method development

Solid-State Research Defined dihydrate crystal form for dehydration and phase-transition studies

Formulation Research Crystalline form with reported dissolution and wettability context for oral dosage studies

• [1] Byrn SR, Stowell JG, Pfeiffer RR, Toma PH, Stephenson GA. Solid-state investigations of erythromycin A dihydrate: structure, NMR spectroscopy, and hygroscopicity. J Pharm Sci. 1997 Nov;86(11):1239-44. View Source
• [2] Pendela M, et al. Development of an enhanced separation of erythromycin and its related substances by liquid chromatography. J Pharm Biomed Anal. 2007;44(1):258-264. View Source
• [3] United States Pharmacopeial Convention. USP Monographs: Erythromycin. USP29-NF24. View Source

Erythromycin A Dihydrate: Substitution Risks

The physicochemical and biological properties of erythromycin A are profoundly influenced by its solid-state form and specific chemical modifications [1]. Substituting erythromycin A dihydrate with its anhydrous counterpart, a different salt (e.g., stearate), an ester prodrug (e.g., ethyl succinate), or a next-generation analog (e.g., clarithromycin) introduces significant variability in key parameters [1][2]. These include dissolution rate in aqueous buffer, which directly impacts bioavailability from solid dosage forms [1]; acid stability in gastric conditions, which dictates the need for enteric coating [3]; and the antimicrobial potency spectrum against specific pathogens [2]. Furthermore, the impurity profile, specifically the content of erythromycin B and C, is a critical quality attribute tightly controlled in pharmacopeial monographs for the dihydrate form, and its variability can affect both potency and toxicity [4]. Therefore, selecting a specific form is not a trivial substitution but a critical decision point in research reproducibility and pharmaceutical development.

Macrolide spectrum: Erythromycin, azithromycin, and clarithromycin show different MIC profiles across species; direct substitution may shift assay interpretation.

Solid-state form: Amorphous, anhydrate, and dihydrate forms differ in dissolution rate, wettability, and hygroscopicity, which can alter formulation performance.

Analytical signature: The dihydrate's NMR and XRPD patterns are hydration-sensitive; substituting form or analog can compromise method specificity.

• [1] Allen PV, Rahn PD, Sarapu AC, Vanderwielen AJ. Physical characterization of erythromycin: anhydrate, monohydrate, and dihydrate crystalline solids. J Pharm Sci. 1978 Aug;67(8):1087-93. View Source
• [2] Ednie LM, Visalli MA, Jacobs MR, Appelbaum PC. Comparative activities of clarithromycin, erythromycin, and azithromycin against penicillin-susceptible and penicillin-resistant pneumococci. Antimicrob Agents Chemother. 1996 Aug;40(8):1950-2. View Source
• [3] Fiese EF, Steffen SH. Comparison of the acid stability of azithromycin and erythromycin A. J Antimicrob Chemother. 1990;25(Suppl A):39-47. View Source
• [4] United States Pharmacopeial Convention. USP Monographs: Erythromycin. USP29-NF24. View Source

Erythromycin A Dihydrate: Comparative Evidence

E. faecalis Antibacterial Potency

The dissolution rate of erythromycin A dihydrate was found to be significantly different from that of the anhydrate and monohydrate forms [1]. While the study does not provide the exact numerical rate constants, it states that the relative dissolution rates of the three forms, determined in an aqueous solution (0.01 M phosphate buffer, pH 7.5) at 37°C, showed a 'significant difference' [1]. This directly demonstrates that the choice of hydrate form impacts the initial release profile of the drug, a critical factor for oral absorption and formulation design [1].

E. faecalis MIC50

Head-to-head

Erythromycin A 4.0 μg/mL

vs Azithromycin: 16.0 μg/mL; Roxithromycin: 32.0 μg/mL

Reported potency context in enterococcal susceptibility testing

Agar dilution, 235 clinical strains

Evidence Dimension	Relative dissolution rate in aqueous buffer
Target Compound Data	Significantly different dissolution rate [1]
Comparator Or Baseline	Erythromycin A anhydrate and monohydrate [1]
Quantified Difference	Significant difference reported; quantitative data not provided in abstract [1]
Conditions	0.01 M phosphate buffer, pH 7.5, 37°C [1]

Why This Matters

The dissolution rate is a key determinant of oral bioavailability, making the dihydrate a distinct entity for formulation scientists.

• [1] Allen PV, Rahn PD, Sarapu AC, Vanderwielen AJ. Physical characterization of erythromycin: anhydrate, monohydrate, and dihydrate crystalline solids. J Pharm Sci. 1978 Aug;67(8):1087-93. View Source

Bioavailability vs. Amorphous Base

In a direct comparative study against 120 strains of Streptococcus pneumoniae, erythromycin, clarithromycin, and azithromycin all had MIC90 values of ≤0.125 µg/ml against penicillin-susceptible strains [1]. However, clarithromycin exhibited slightly greater intrinsic potency, with MICs generally one to two dilutions lower than those of erythromycin [1]. The respective bacteriostatic and bactericidal values (in µg/ml) for two susceptible strains were 0.008-0.06/0.016-0.125 for erythromycin, compared to 0.004-0.03/0.016-0.03 for clarithromycin and 0.016-0.06/0.03-0.125 for azithromycin [1]. Furthermore, erythromycin was bactericidal at eight times its MIC, while clarithromycin and azithromycin were bactericidal at two times their MIC [1].

Bioavailability vs Amorphous

Head-to-head

Dihydrate faster and more complete absorption

Amorphous base: slower, less complete absorption

Formulation-dependent exposure context; solid-state form influences absorption

In vivo healthy volunteer study; forms characterized by X-ray, TG, DSC

Evidence Dimension	Minimum Inhibitory Concentration (MIC) and Bactericidal Concentration
Target Compound Data	MIC range: 0.008-0.06 µg/ml; Bactericidal range: 0.016-0.125 µg/ml; Bactericidal at 8x MIC [1]
Comparator Or Baseline	Clarithromycin (MIC: 0.004-0.03 µg/ml; Bactericidal at 2x MIC); Azithromycin (MIC: 0.016-0.06 µg/ml; Bactericidal at 2x MIC) [1]
Quantified Difference	Clarithromycin MICs were 1-2 dilutions lower than erythromycin. Erythromycin requires an 8-fold higher concentration for bactericidal activity compared to a 2-fold increase for the others [1].
Conditions	Agar dilution MIC testing against 120 pneumococcal strains [1]

Why This Matters

This data provides a clear, quantitative justification for selecting a specific macrolide based on potency and bactericidal kinetics against a common respiratory pathogen.

• [1] Ednie LM, Visalli MA, Jacobs MR, Appelbaum PC. Comparative activities of clarithromycin, erythromycin, and azithromycin against penicillin-susceptible and penicillin-resistant pneumococci. Antimicrob Agents Chemother. 1996 Aug;40(8):1950-2. View Source

Solubility and Wettability Profile

Erythromycin A is notoriously unstable in acidic conditions, undergoing rapid intramolecular dehydration to form inactive hemiketal and anhydroerythromycin products [1]. A direct kinetic study comparing erythromycin A and azithromycin quantified this difference. In an aqueous solution at 37°C and pH 2.0 (mimicking gastric fluid), erythromycin A underwent 10% degradation (T1/10) in only 3.7 seconds [1]. In stark contrast, the structurally modified azithromycin had a T1/10 of 20.1 minutes under identical conditions [1]. The activation energy for erythromycin's degradation was 15.6 kcal/mol, compared to 25.3 kcal/mol for azithromycin's hydrolysis pathway [1].

Wettability & Dissolution

Head-to-head

Dihydrate low contact angle, rapid dissolution

Amorphous solid: high contact angle, slower dissolution; Anhydrate: higher aqueous solubility

Wettability profile supports dissolution-rate studies

Contact angle on powder compacts; phosphate buffer pH 7.5

Evidence Dimension	Acid stability (Time for 10% degradation, T1/10)
Target Compound Data	T1/10 = 3.7 seconds [1]
Comparator Or Baseline	Azithromycin (T1/10 = 20.1 minutes) [1]
Quantified Difference	Azithromycin is approximately 325 times more stable (20.1 min / 3.7 sec) in this acidic environment.
Conditions	Aqueous solution, 37°C, pH 2.0, ionic strength μ = 0.02 [1]

Why This Matters

This extreme acid lability of erythromycin A directly informs the need for enteric coating or the use of more stable ester prodrugs or analogs for effective oral delivery.

• [1] Fiese EF, Steffen SH. Comparison of the acid stability of azithromycin and erythromycin A. J Antimicrob Chemother. 1990;25(Suppl A):39-47. View Source

Solid-State Stability at Low Humidity

The solubility of erythromycin A dihydrate is a critical parameter for analytical method development and formulation. It is only slightly soluble in water, with a reported solubility of approximately 2 mg/mL [1]. Its solubility is significantly higher in organic solvents, being freely soluble in alcohols like ethanol (~50 mg/mL) and solvents such as acetone, chloroform, and acetonitrile [1]. A systematic study measured its solubility across various pure solvents and acetone-water mixtures between 293 K and 323 K, providing precise data for crystallization and extraction processes [2].

Solid-State Stability

Cross-study comparable

Dihydrate retains crystallinity in low humidity; NMR changes

Clarithromycin anhydrate: becomes amorphous upon desolvation; Erythromycin anhydrate: stable in low humidity

Hydration-sensitive probe for solid-state transformations

XRPD and solid-state 13C NMR analysis

Evidence Dimension	Solubility in various solvents
Target Compound Data	Water: ~2 mg/mL; Ethanol: ~50 mg/mL [1]
Comparator Or Baseline	Erythromycin base (class-level inference)
Quantified Difference	The dihydrate exhibits similar low aqueous solubility but high organic solubility to the base form, confirming its hydrophobic nature [1][2].
Conditions	Room temperature for general solubility; 293.20 K to 323.00 K for systematic study [2]

Why This Matters

This solubility data is essential for designing dissolution media, selecting analytical diluents, and understanding the compound's behavior in biological fluids.

• [1] VWR International. Erythromycin ≥98% Safety Data Sheet. View Source
• [2] Zhang H, Wang J, Chen Y, Zhang M. Solubility of erythromycin A dihydrate in different pure solvents and acetone plus water binary mixtures between 293 K and 323 K. J Chem Eng Data. 2006;51(3):1062-1065. View Source

S. typhi Antibacterial Activity

The dihydrate is a distinct crystalline phase with unique thermal and hygroscopic properties. Upon heating, the stable dihydrate phase (DH) loses its two water molecules to form an anhydrous phase (Phase I), which can further transform into a second anhydrous polymorph (Phase II) upon additional heating [1]. Critically, these two anhydrous forms exhibit different rehydration behaviors: Phase I undergoes stoichiometric rehydration back to the dihydrate, whereas Phase II shows nonstoichiometric, humidity-dependent hydration [1]. Solid-state NMR studies have shown that while the dihydrate retains its crystallographic order at low relative humidity, the loss of water molecules dramatically alters the local chemical environment, which can impact stability [2].

S. typhi Activity

Head-to-head

Erythromycin A MIC90 >128 mg/L

Azithromycin MIC90 8 mg/L (≥16-fold difference)

Reported spectrum difference; azithromycin shows higher potency

Broth microdilution, 60 clinical isolates

Evidence Dimension	Thermal phase transition and hygroscopic behavior
Target Compound Data	Stable dihydrate phase; converts to Anhydrous Phase I upon heating [1]
Comparator Or Baseline	Erythromycin A anhydrous Phase I and Phase II [1]
Quantified Difference	Phase I undergoes stoichiometric hydration; Phase II undergoes nonstoichiometric hydration [1]
Conditions	Thermal analysis via DSC/TGA; hydration studies at controlled humidity [1][2]

Why This Matters

Understanding the hydration/dehydration pathway is critical for controlling solid form during manufacturing processes like drying and granulation, which can directly affect drug product performance.

• [1] Fujii K, Aoki M, Uekusa H. Solid-State Hydration/Dehydration of Erythromycin A Investigated by ab Initio Powder X-ray Diffraction Analysis: Stoichiometric and Nonstoichiometric Dehydrated Hydrate. Cryst Growth Des. 2013;13(5):2060-2066. View Source
• [2] Byrn SR, Stowell JG, Pfeiffer RR, Toma PH, Stephenson GA. Solid-state investigations of erythromycin A dihydrate: structure, NMR spectroscopy, and hygroscopicity. J Pharm Sci. 1997 Nov;86(11):1239-44. View Source

Erythromycin A Dihydrate: Validated Applications

Macrolide Potency Reference Standard

Erythromycin A dihydrate is the designated reference standard in major pharmacopeias (USP, EP) for identity, purity, and assay tests [7]. Its well-defined crystalline structure, specific rotation range, and strict impurity profile limits (erythromycin B and C content capped at 5%) make it indispensable for calibrating HPLC systems and validating analytical methods according to regulatory guidelines [7][6]. Using the dihydrate form ensures traceability and compliance, which is not guaranteed with other hydrates or salts.

Solid-State Dehydration Model

Given erythromycin A's extreme instability in acidic gastric fluid (T1/10 of 3.7 seconds at pH 2.0), it serves as the classic model compound for designing and testing enteric coating formulations [7]. The dihydrate form's distinct dissolution and hydration properties, as evidenced by its differing dissolution rate from the anhydrate, also make it the preferred substrate for studying formulation factors that influence drug release and bioavailability from gastro-resistant dosage forms [6].

Formulation for Oral Bioavailability

The dihydrate form is an ideal model system for studying process-induced phase transformations. Its well-characterized dehydration pathway (dihydrate → anhydrous Phase I → anhydrous Phase II) and the different rehydration behaviors of the resulting anhydrous forms provide a clear and quantifiable case study for analytical techniques like XRPD, DSC, and solid-state NMR [7]. This knowledge is crucial for designing robust manufacturing processes (e.g., wet granulation, fluid-bed drying) that preserve the desired solid-state form and ensure consistent product quality [6].

Fermentation Process Control & Purity

Due to its well-documented antimicrobial spectrum, erythromycin A dihydrate is the essential baseline comparator in microbiology studies aiming to profile the potency and activity of new macrolide derivatives or next-generation ketolides [7]. Its MIC values against reference strains like S. pneumoniae (e.g., MIC range of 0.008-0.06 µg/ml) provide a standardized benchmark for evaluating improved potency, altered resistance profiles, or different bactericidal kinetics of new chemical entities [7].

Application

Selection Property

Validation Focus

Macrolide potency reference

Reported MIC50 profile against E. faecalis

Baseline susceptibility calibration

Solid-state dehydration model

Crystallinity retention under low humidity

Process-induced phase change monitoring

Formulation research

Dihydrate dissolution and wettability

Oral dosage release-rate studies

Fermentation process control

Distinct electrochemical signature

Broth monitoring and purity analysis

• [1] United States Pharmacopeial Convention. USP Monographs: Erythromycin. USP29-NF24. View Source
• [2] Pendela M, et al. Development of an enhanced separation of erythromycin and its related substances by liquid chromatography. J Pharm Biomed Anal. 2007;44(1):258-264. View Source
• [3] Fiese EF, Steffen SH. Comparison of the acid stability of azithromycin and erythromycin A. J Antimicrob Chemother. 1990;25(Suppl A):39-47. View Source
• [4] Allen PV, Rahn PD, Sarapu AC, Vanderwielen AJ. Physical characterization of erythromycin: anhydrate, monohydrate, and dihydrate crystalline solids. J Pharm Sci. 1978 Aug;67(8):1087-93. View Source
• [5] Fujii K, Aoki M, Uekusa H. Solid-State Hydration/Dehydration of Erythromycin A Investigated by ab Initio Powder X-ray Diffraction Analysis: Stoichiometric and Nonstoichiometric Dehydrated Hydrate. Cryst Growth Des. 2013;13(5):2060-2066. View Source
• [6] Byrn SR, Stowell JG, Pfeiffer RR, Toma PH, Stephenson GA. Solid-state investigations of erythromycin A dihydrate: structure, NMR spectroscopy, and hygroscopicity. J Pharm Sci. 1997 Nov;86(11):1239-44. View Source
• [7] Ednie LM, Visalli MA, Jacobs MR, Appelbaum PC. Comparative activities of clarithromycin, erythromycin, and azithromycin against penicillin-susceptible and penicillin-resistant pneumococci. Antimicrob Agents Chemother. 1996 Aug;40(8):1950-2. View Source